Cas no 210837-87-9 (7-Deoxy Daunorubicinol Aglycone (Mixture of Diastereomers))

• Product Name: 7-Deoxy Daunorubicinol Aglycone (Mixture of Diastereomers)
• CAS No: 210837-87-9
• Molecular Formula: C₂₁H₂₀O₇
• Molecular Weight: 384.37900
• CID: 911073
• PubChem ID: 10339969

7-Deoxy Daunorubicinol Aglycone (Mixture of Diastereomers) Properties

Names and Identifiers

• 7-Deoxy Daunorubicinol Aglycone (Mixture of Diastereomers)
• (9R)-6,9,11-trihydroxy-9-(1-hydroxyethyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• 7-deoxy-13-dihydrodaunomycinone
• 7-deoxydaunomycinol
• 7-Deoxy-daunorubicinologlycon
• (9R)-6, 9, 11-trihydroxy-9-(1-hydroxyethyl)-4-methoxy-8, 10-dihydro-7H-tetracene-5, 12-dione
• 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(1-hydroxyethyl)-1-methoxy-, (8R)-
• 210837-87-9
• SCHEMBL20001244
• (8R)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-8-(1-HYDROXYETHYL)-1-METHOXY-5,12-NAPHTHACENEDIONE
• CHEBI:205234
• 7-deoxy-13-dihydrodaunomycinon
• 7-Deoxy Daunorubicinol Aglycone
• DTXSID40438404

• InChIKey： FCGIQQFXNIJXMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H20O7/c1-9(22)21(27)7-6-10-12(8-21)19(25)15-16(17(10)23)20(26)14-11(18(15)24)4-3-5-13(14)28-2/h3-5,9,22-23,25,27H,6-8H2,1-2H3
• SMILES： CC(C1(CCc2c(c(c3c(c2O)C(=O)c4c(cccc4OC)C3=O)O)C1)O)O

Computed Properties

• Exact Mass: 384.12100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 384.12090297g/mol
• Heavy Atom Count: 28
• Complexity: 651
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: 1.48240
• PSA: 124.29000
• Boiling Point: 693.3±55.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 249.7±25.0 °C
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones